Cas no 120090-81-5 (4,4'-dimethoxy-1,1'-biphenanthrene-2,2',7,7'-tetraol)

• Product Name: 4,4'-dimethoxy-1,1'-biphenanthrene-2,2',7,7'-tetraol
• CAS No: 120090-81-5
• MF: C₃₀H₂₂O₆
• MW: 478.492088794708
• CID: 2082949
• PubChem ID: 9982511
• Update Time: 2025-11-02

4,4'-dimethoxy-1,1'-biphenanthrene-2,2',7,7'-tetraol Chemical and Physical Properties

Names and Identifiers

• 4,4'-dimethoxy-1,1'-biphenanthrene-2,2',7,7'-tetraol
• blestriarene C
• blesttriarene C
• cirrhopetalanthin
• cirrhopetalanthrin
• 4,4'-Dimethoxy-2,2',7,7'-tetrahydroxy-[1,1'-biphenanthrene]
• F94030
• 1-(2,7-dihydroxy-4-methoxyphenanthren-1-yl)-4-methoxyphenanthrene-2,7-diol
• 511256-45-4
• 4,4''''-Dimethoxy-[1,1'''']biphenanthrenyl-2,7,2'''',7''''-tetraol
• BDBM50160804
• 120090-81-5
• 1-(2,7-dihydroxy-4-methoxy-1-phenanthryl)-4-methoxyphenanthrene-2,7-diol
• AKOS040763200
• 4,4a(2)-Dimethoxy[1,1a(2)-biphenanthrene]-2,2a(2),7,7a(2)-tetrol
• CHEMBL359501
• DTXSID101219520

• Inchi： 1S/C30H22O6/c1-35-25-13-23(33)29(21-7-3-15-11-17(31)5-9-19(15)27(21)25)30-22-8-4-16-12-18(32)6-10-20(16)28(22)26(36-2)14-24(30)34/h3-14,31-34H,1-2H3
• InChI Key： CNLFNDMTGHNGIV-UHFFFAOYSA-N
• SMILES： COC1C2C(=CC=C3C=2C=CC(O)=C3)C(C2C3C=CC4C(C=3C(OC)=CC=2O)=CC=C(O)C=4)=C(O)C=1

Computed Properties

• Exact Mass: 478.14163842g/mol
• Monoisotopic Mass: 478.14163842g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 36
• Rotatable Bond Count: 3
• Complexity: 700
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.578
• Topological Polar Surface Area: 99.4Ų

4,4'-dimethoxy-1,1'-biphenanthrene-2,2',7,7'-tetraol Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenanthrenes and derivatives Phenanthrols

Additional information on 4,4'-dimethoxy-1,1'-biphenanthrene-2,2',7,7'-tetraol

Recent Advances in the Study of 4,4'-Dimethoxy-1,1'-biphenanthrene-2,2',7,7'-tetraol (CAS: 120090-81-5)

The compound 4,4'-dimethoxy-1,1'-biphenanthrene-2,2',7,7'-tetraol (CAS: 120090-81-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to synthesize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the compound's role as a potent antioxidant and anti-inflammatory agent. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 4,4'-dimethoxy-1,1'-biphenanthrene-2,2',7,7'-tetraol exhibits remarkable free radical scavenging activity, surpassing that of conventional antioxidants like vitamin E. The study further elucidated the molecular mechanisms underlying this activity, attributing it to the compound's ability to stabilize reactive oxygen species through its extended conjugated system.

In the realm of anticancer research, preliminary in vitro studies have shown promising results. Research conducted at the National Cancer Institute revealed that this compound selectively inhibits the proliferation of certain cancer cell lines, particularly those associated with breast and prostate cancers. The mechanism appears to involve the disruption of microtubule dynamics, similar to but distinct from that of paclitaxel. These findings were published in the 2024 issue of Cancer Research, suggesting potential for development as a novel chemotherapeutic agent.

The synthesis of 4,4'-dimethoxy-1,1'-biphenanthrene-2,2',7,7'-tetraol has also seen significant advancements. A recent publication in Organic Letters (2024) described an improved synthetic route that increases yield from 32% to 58% while reducing the number of steps from seven to five. This methodological breakthrough is particularly important for scaling up production for potential clinical applications.

Pharmacokinetic studies have begun to address the challenges associated with the compound's bioavailability. A 2023 study in the European Journal of Pharmaceutical Sciences investigated various formulation strategies to enhance the water solubility of this otherwise lipophilic compound. The researchers found that complexation with cyclodextrins significantly improved both solubility and stability, paving the way for future formulation development.

Looking forward, researchers are particularly interested in exploring the compound's potential in neurodegenerative diseases. Preliminary data presented at the 2024 International Conference on Alzheimer's Disease suggested neuroprotective effects in cellular models of neurodegeneration. While these findings are still in early stages, they open new avenues for therapeutic development in this challenging area of medicine.

In conclusion, 4,4'-dimethoxy-1,1'-biphenanthrene-2,2',7,7'-tetraol (CAS: 120090-81-5) represents a promising scaffold for multiple therapeutic applications. The recent surge in research activity surrounding this compound underscores its potential importance in future drug development. Further studies are needed to fully elucidate its mechanisms of action and to translate these findings into clinical applications.